2-amino-N-(3,4-dimethoxyphenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide

• IUPAC Name: 2-amino-N-(3,4-dimethoxyphenyl)-4-oxo-5,6-dihydro-1,3-thiazine-6-carboxamide
• InChI: InChI=1S/C13H15N3O4S/c1-19-8-4-3-7(5-9(8)20-2)15-12(18)10-6-11(17)16-13(14)21-10/h3-5,10H,6H2,1-2H3,(H,15,18)(H2,14,16,17)
• InChI Key: QOAFYXKHXARZGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2CC(=O)N=C(S2)N)OC
• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol

Description

2-amino-N-(3,4-dimethoxyphenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide is a chemical compound that belongs to the class of thiazine derivatives. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

2-amino-N-(3,4-dimethoxyphenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide has been investigated for various scientific research applications. It has been shown to exhibit potent antibacterial and antifungal activities against a wide range of microorganisms. Additionally, it has been studied for its potential anticancer and antitumor properties. Furthermore, it has been investigated for its potential as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and epilepsy.

Mechanism of Action

The mechanism of action of 2-amino-N-(3,4-dimethoxyphenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of certain enzymes, such as DNA topoisomerase and protein kinase C. It has also been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to inhibit the growth and proliferation of various microorganisms. Furthermore, it has been shown to modulate the activity of various neurotransmitters in the brain, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-amino-N-(3,4-dimethoxyphenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide is its potent biological activity against various microorganisms and cancer cells. Additionally, it has been shown to exhibit low toxicity in animal studies. However, one of the main limitations of this compound is its low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 2-amino-N-(3,4-dimethoxyphenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide. Firstly, further studies are needed to elucidate its mechanism of action and its potential therapeutic applications in various diseases. Secondly, the development of more efficient synthesis methods and analogs of this compound may lead to the discovery of more potent and selective compounds. Additionally, the investigation of its pharmacokinetics and toxicity in animal models may provide valuable insights into its potential clinical applications. Finally, the development of novel drug delivery systems may enhance its bioavailability and efficacy in vivo.